Cas no 89877-07-6 (Pyrazolo[1,5-b]isoquinoline, 2-phenyl-)

• Product Name: Pyrazolo[1,5-b]isoquinoline, 2-phenyl-
• CAS No: 89877-07-6
• MF: C₁₇H₁₂N₂
• MW: 244.290583610535
• CID: 586227
• PubChem ID: 13161796
• Update Time: 2025-04-19

Pyrazolo[1,5-b]isoquinoline, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-b]isoquinoline, 2-phenyl-
• 2-phenylpyrazolo[1,5-b]isoquinoline
• 89877-07-6
• SCHEMBL18751074
• DTXSID40523561

• Inchi： 1S/C17H12N2/c1-2-6-13(7-3-1)17-11-16-10-14-8-4-5-9-15(14)12-19(16)18-17/h1-12H
• InChI Key： BIKPRPWCMJVXIT-UHFFFAOYSA-N
• SMILES： N12C=C3C=CC=CC3=CC1=CC(C1C=CC=CC=1)=N2

Computed Properties

• Exact Mass: 244.100048391g/mol
• Monoisotopic Mass: 244.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.3Ų